Cas no 33234-25-2 (2,5-Dichloro-3-methoxybenzoic acid)

• Product Name: 2,5-Dichloro-3-methoxybenzoic acid
• CAS No: 33234-25-2
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• MDL: MFCD31382558
• CID: 5079215
• Update Time: 2025-05-21

2,5-Dichloro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-methoxybenzoic acid
• CID 14598855

• MDL： MFCD31382558
• Inchi： 1S/C8H6Cl2O3/c1-13-6-3-4(9)2-5(7(6)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： ANGUIHXRWIGPNN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(=O)O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Additional information on 2,5-Dichloro-3-methoxybenzoic acid

2,5-Dichloro-3-methoxybenzoic Acid: A Comprehensive Overview

2,5-Dichloro-3-methoxybenzoic acid, also known by its CAS number CAS No. 33234-25-2, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with chlorine atoms at the 2 and 5 positions and a methoxy group at the 3 position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it versatile for diverse applications.

The synthesis of 2,5-dichloro-3-methoxybenzoic acid typically involves multi-step organic reactions. One common approach is the chlorination of a suitable aromatic precursor followed by methylation and carboxylation steps. Recent advancements in synthetic methodologies have focused on improving the efficiency and sustainability of these reactions. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing energy consumption. Such innovations highlight the ongoing efforts to optimize the production process of this compound.

2,5-Dichloro-3-methoxybenzoic acid exhibits interesting biological activity, which has been extensively studied in recent years. In pharmacological research, this compound has shown potential as a lead molecule for drug development. Its ability to modulate certain enzyme activities and cellular pathways makes it a valuable tool in understanding disease mechanisms. For example, studies have demonstrated its anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications in conditions such as neurodegenerative diseases and cardiovascular disorders.

In the field of agrochemistry, 2,5-dichloro-3-methoxybenzoic acid has been investigated for its pesticidal properties. Its ability to inhibit key enzymes in pest metabolism suggests its potential as an effective biopesticide. Recent research has also explored its compatibility with organic farming practices, emphasizing its role in sustainable agriculture. These findings underscore the compound's versatility across multiple industries.

The physical properties of CAS No. 33234-25-2 are equally noteworthy. It is a crystalline solid with a melting point of approximately 180°C and is sparingly soluble in water but more soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various chemical processes requiring precise control over solubility and reactivity.

From an environmental perspective, understanding the fate and transport of 2,5-dichloro-3-methoxybenzoic acid in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that while the compound can undergo microbial degradation, certain environmental factors such as temperature and pH significantly influence the rate of breakdown.

In conclusion, 2,5-dichloro-3-methoxybenzoic acid (CAS No. 33234-25-2) stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemistry, and materials science. Its unique chemical structure continues to inspire innovative research aimed at unlocking its full potential while ensuring its safe and responsible use across various industries.